Cas no 1444103-32-5 (2-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine)

• Product Name: 2-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine
• CAS No: 1444103-32-5
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5160708
• PubChem ID: 71758669
• Update Time: 2026-03-04

2-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2-(5-methyl-1,2,4-oxadiazol-3-yl)-
• 2-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine

• Inchi： 1S/C7H11N3O2/c1-5-9-7(10-12-5)6-4-8-2-3-11-6/h6,8H,2-4H2,1H3
• InChI Key： BODOVUIEOQOQKC-UHFFFAOYSA-N
• SMILES： N1CCOC(C2N=C(C)ON=2)C1

Computed Properties

• Exact Mass: 169.085
• Monoisotopic Mass: 169.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.2A^2
• XLogP3: -0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine

Recent Advances in the Study of 2-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine (CAS: 1444103-32-5) and Its Applications in Chemical Biology and Medicine

2-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine (CAS: 1444103-32-5) is a heterocyclic compound that has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings regarding this compound, including its synthesis, biological activity, and potential as a lead structure in drug discovery.

Recent studies have demonstrated that 2-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine exhibits promising pharmacological properties, particularly as a modulator of various biological targets. The compound's oxadiazole moiety, combined with the morpholine ring, contributes to its ability to interact with multiple enzyme systems and receptor sites. Several research groups have reported its activity against inflammatory pathways, with potential applications in the treatment of chronic inflammatory diseases.

In terms of synthetic chemistry, novel approaches to the preparation of 2-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine have been developed, offering improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry described an optimized synthetic route that reduces byproduct formation while maintaining scalability for potential industrial production. These advancements are particularly important as researchers explore structure-activity relationships (SAR) of derivatives based on this core structure.

From a biological perspective, recent in vitro and in vivo studies have shed light on the compound's mechanism of action. Research indicates that 2-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine may function as an allosteric modulator of certain G-protein coupled receptors (GPCRs), showing selectivity for specific receptor subtypes. This property makes it an attractive candidate for further development as a potential therapeutic agent with reduced side-effect profiles compared to traditional orthosteric ligands.

Pharmacokinetic studies conducted in 2024 have revealed favorable absorption and distribution characteristics of 2-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine in animal models. The compound demonstrates good blood-brain barrier penetration in certain experimental conditions, suggesting potential applications in central nervous system disorders. However, researchers note that metabolic stability remains an area requiring further optimization, particularly regarding first-pass metabolism in the liver.

Current research directions include the exploration of 2-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine derivatives for targeted therapies. Several pharmaceutical companies have included this scaffold in their drug discovery pipelines, particularly for oncology and neurodegenerative disease applications. The compound's ability to serve as a versatile building block for medicinal chemistry makes it particularly valuable in fragment-based drug design approaches.

In conclusion, 2-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine represents an important chemical entity in contemporary drug discovery efforts. Its unique structural features, combined with promising biological activities, position it as a valuable tool for both basic research and potential therapeutic development. Future studies will likely focus on optimizing its pharmacological profile and exploring its full therapeutic potential across various disease areas.